Cas no 86635-76-9 (3-Chloro-5-methyl-1-phenyl-1H-pyrazole)

• Product Name: 3-Chloro-5-methyl-1-phenyl-1H-pyrazole
• CAS No: 86635-76-9
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 2951294
• PubChem ID: 84819887
• Update Time: 2025-04-21

3-Chloro-5-methyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-氯-5-甲基-1-苯基-1H-吡唑
• 3-Chloro-5-methyl-1-phenyl-1H-pyrazole
• 3-CHLORO-5-METHYL-1-PHENYLPYRAZOLE
• 86635-76-9

• Inchi： 1S/C10H9ClN2/c1-8-7-10(11)12-13(8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： NTKKZCMONMVGOG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 192.0454260Da
• Monoisotopic Mass: 192.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8